5-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinolin-8-amine

• Molecular Formula: C10H13BrN2
• Molecular Weight: 241.13 g/mol
• IUPAC Name: 5-bromo-2-methyl-3,4-dihydro-1H-isoquinolin-8-amine
• InChI: InChI=1S/C10H13BrN2/c1-13-5-4-7-8(6-13)10(12)3-2-9(7)11/h2-3H,4-6,12H2,1H3
• InChI Key: GUDCJDUXUKXRBR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C=CC(=C2C1)N)Br

Description

5-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinolin-8-amine is a useful research compound. Its molecular formula is C10H13BrN2 and its molecular weight is 241.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N-methyl-5-bromo-8-nitro-1,2,3,4-tetrahydroisoquinoline (III, 4.7 gm, 17.3 mmol) in ethanol (50 ml), Raney Nickel (solution in water, 1.5 g) was added. The reaction mixture was stirred at room temperature overnight under H2. The mixture was filtered through celite and solvent was removed under vacuum to give IV.